3,4-dihydro-2H-1lambda6,2-thiazine-1,1-dione
Overview
Description
3,4-dihydro-2H-1lambda6,2-thiazine-1,1-dione is a heterocyclic organic compound . It is a powder in physical form . The IUPAC name for this compound is 3,4-dihydro-2H-thieno[3,2-b][1,4]thiazine 1,1-dioxide .
Synthesis Analysis
The synthesis of this compound can be achieved via an orthomethyl lithiation/cyclization reaction of N-acyl-o-toluenesulfonamides . The resulting sultams are then converted to saturated sultams in high yields by hydrogenation . Another method involves a regioselective and stereospecific [3 + 3] annulation between pyridinium 1,4-zwitterionic thiolates and aziridines .Molecular Structure Analysis
The molecular weight of this compound is 189.26 . The InChI code for this compound is 1S/C6H7NO2S2/c8-11(9)4-2-7-6-5(11)1-3-10-6/h1,3,7H,2,4H2 .Chemical Reactions Analysis
The chemical reactions involving this compound include orthomethyl lithiation/cyclization and hydrogenation . Another reaction involves a domino SN2 ring-opening/N-Michael addition cyclization/retro-Michael addition/Py extrusion procedure .Mechanism of Action
Mode of Action
One study suggests that a related compound causes a loss in the mitochondrial membrane potential, accompanied by the activation of caspase-9 and -3, which cleave parp-1 . It also activates caspase-8, which is involved in the extrinsic apoptotic pathway .
Biochemical Pathways
The compound’s impact on mitochondrial function suggests it may influence pathways related to apoptosis .
Result of Action
A related compound has been shown to cause a loss in the mitochondrial membrane potential, suggesting it may induce apoptosis .
Advantages and Limitations for Lab Experiments
The advantages of using DHTD in laboratory experiments include its high reactivity and low cost. It is also a versatile building block that can be used to synthesize a wide range of molecules. The main limitation of using DHTD in laboratory experiments is its low solubility in organic solvents, which can make it difficult to use in certain reactions.
Future Directions
Future research on DHTD should focus on further elucidating its mechanism of action and its biochemical and physiological effects. It should also focus on developing new methods for the synthesis of DHTD and exploring its potential applications in pharmaceutical and agrochemical synthesis. Additionally, further research should be conducted to explore the potential uses of DHTD in the synthesis of other organic compounds, such as nitriles and amides. Finally, research should be conducted to explore the potential of DHTD as a starting material for the synthesis of other heterocyclic compounds, such as pyrimidines and quinolines.
Synthesis Methods
The most commonly used methods for the synthesis of DHTD are the Perkin reaction and the Curtius rearrangement. The Perkin reaction involves the reaction of aldehydes or ketones with hydrazine or hydroxylamine, followed by an oxidation step. The Curtius rearrangement involves the reaction of an isocyanate with an amine, followed by an acid-catalyzed rearrangement. Both methods are convenient and efficient, and can be used to synthesize DHTD in high yields.
Scientific Research Applications
DHTD has been studied extensively in recent years due to its potential applications in pharmaceutical and agrochemical synthesis. It has been used as a building block for the synthesis of heterocyclic compounds, such as pyrimidines and quinolines. It has also been used as a starting material for the synthesis of amines, such as aminopyridines and aminothiazoles. DHTD has also been used as a starting material for the synthesis of organic compounds, such as nitriles and amides.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
3,4-dihydro-2H-1lambda6,2-thiazine-1,1-dione plays a crucial role in several biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, affecting their function and activity. For instance, this compound has been shown to inhibit certain enzymes, thereby modulating metabolic pathways. The interaction between this compound and these biomolecules is often characterized by binding to active sites or allosteric sites, leading to changes in enzyme conformation and activity .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can alter the expression of genes involved in cell cycle regulation, apoptosis, and stress responses. Additionally, this compound has been observed to affect cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and metabolic flux .
Molecular Mechanism
The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their activity. For instance, this compound may inhibit enzyme activity by binding to the active site, preventing substrate binding and subsequent catalysis. Additionally, it can modulate gene expression by interacting with transcription factors or other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions, such as exposure to light or heat. Long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell growth, differentiation, and viability .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit therapeutic effects, such as anti-inflammatory or anticancer activity. At higher doses, it can cause toxic or adverse effects, including organ damage or systemic toxicity. Threshold effects have been observed, where the compound’s efficacy or toxicity changes significantly at specific dosage levels .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, this compound may inhibit key enzymes in glycolysis or the citric acid cycle, leading to changes in energy production and metabolic homeostasis. Additionally, this compound can affect the synthesis and degradation of other biomolecules, such as lipids and nucleotides .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes or passively diffuse into cells. Once inside the cell, it may bind to intracellular proteins, affecting its localization and accumulation. The distribution of this compound within tissues can also be influenced by factors such as blood flow, tissue permeability, and binding affinity to plasma proteins .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, this compound may localize to the nucleus, where it can interact with DNA or nuclear proteins, influencing gene expression. Alternatively, it may be targeted to the mitochondria, affecting cellular respiration and energy production .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dihydro-2H-1lambda6,2-thiazine-1,1-dione involves the cyclization of a thioamide with a carbonyl compound in the presence of an acid catalyst.", "Starting Materials": [ "Thioamide (e.g. thioacetamide)", "Carbonyl compound (e.g. maleic anhydride)", "Acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Thioamide is dissolved in a suitable solvent (e.g. ethanol) and mixed with the carbonyl compound.", "The acid catalyst is added to the mixture and the reaction is heated under reflux.", "The reaction mixture is then cooled and the product is isolated by filtration or extraction.", "The crude product is purified by recrystallization or chromatography to obtain the final compound." ] } | |
CAS RN |
521964-61-4 |
Molecular Formula |
C4H7NO2S |
Molecular Weight |
133.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
